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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B039488

An In-Depth Technical Guide to the Hydrophilicity of DSPE-PEG1000-YIGSR

Introduction

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-1000]-Tyr-lle-
Gly-Ser-Arg (DSPE-PEG1000-YIGSR) is a functionalized biopolymer increasingly utilized in
advanced drug delivery systems, tissue engineering, and targeted therapeutics. Its architecture
combines a phospholipid anchor (DSPE), a hydrophilic spacer (PEG1000), and a biologically
active peptide (YIGSR). The hydrophilicity of this conjugate is a critical determinant of its in vivo
and in vitro behavior, governing its solubility, stability in physiological media, circulation time,
and interaction with biological interfaces.

This technical guide provides a detailed examination of the core principles underlying the
hydrophilicity of DSPE-PEG1000-YIGSR, supported by quantitative data, detailed experimental
methodologies for its characterization, and visualizations of its structure and biological
interactions.

Molecular Architecture and Contribution to
Hydrophilicity

The overall hydrophilic character of DSPE-PEG1000-YIGSR is a composite of the properties of
its three distinct molecular components. The dominant contributor is the polyethylene glycol
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(PEG) chain, which effectively shields the hydrophobic DSPE anchor and presents the YIGSR
peptide to the aqueous environment.

o DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): This phospholipid is amphipathic.
It consists of a polar, hydrophilic phosphate headgroup and two long, saturated 18-carbon
stearoyl chains that form a nonpolar, hydrophobic tail. This structure allows it to anchor within
lipid bilayers of nanoparticles like liposomes.

o PEG1000 (Polyethylene Glycol, MW = 1000 Da): The PEG chain is exceptionally hydrophilic
due to the abundance of ether oxygen atoms, which readily form hydrogen bonds with water
molecules. This creates a hydration shell around the molecule, sterically hindering protein
adsorption and preventing aggregation of nanoparticles, a feature often referred to as a
"stealth" property.

e YIGSR Peptide (Tyr-lle-Gly-Ser-Arg): This laminin-derived pentapeptide is soluble in
water[1]. Its overall hydrophilicity is determined by the side chains of its constituent amino
acids. While it contains a hydrophobic residue (Isoleucine), the presence of polar (Tyrosine,
Serine) and charged (Arginine) residues ensures its exposure and availability for receptor
binding in an aqueous medium.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://lktlabs.com/product/laminin-peptide-yigsr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

DSPE (Amphipathic Anchor)

Hydrophilic Hydrophobic
Phosphate Head Acyl Chains

i ; YIGSR (Bioactive Peptide
Colr_wijxl?:rtlon PE%;lOOO (Hydrophilic Spacer) ( piide)

Conjugation

Highly Hydrophilic Linker

PEG Chain
(Dominates Solubility)

Water-Soluble
Targeting Ligand

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

DSPE-PEG1000-Maleimide
+

Thiolated YIGSR Peptide

DSPE-PEG1000-YIGSR
(Powder)

Chafacterization,

MALDI-TOF MS HPLC
(Confirm Conjugation) (Assess Purity)

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Lipid Mixture
(including DSPE-PEG1000-YIGSR)

Thin-Film Hydration

YIGSR-Functionalized
Nanoparticles

Physicochemical Characterization

DLS Zeta Potential Cryo-TEM

(Size & PDI) (Surface Charge) (Morphology)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Space

DSPE-PEG1000-YIGSR
on Nanoparticle

Binding

Cell Membrane

Integrin Receptor

(e.g., 04p1)
Activation
Intracellular Space

Focal Adhesion Kinase
(FAK)

odulation

Downstream Signaling
(Actin Cytoskeleton, Gene Expression)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Laminin Peptide YIGSR - LKT Labs [lktlabs.com]

 To cite this document: BenchChem. [understanding the hydrophilicity of DSPE-PEG1000-
YIGSR]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039488#understanding-the-hydrophilicity-of-dspe-
pegl1000-yigsr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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